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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This document provides essential, step-by-step guidance for

the proper disposal of strontium bromide monohydrate, ensuring the safety of laboratory

personnel and adherence to regulatory standards. By providing clear and actionable

procedures, we aim to be your preferred source for information on laboratory safety and

chemical handling, building a foundation of trust that extends beyond the products we supply.

Key Safety and Physical Data
A thorough understanding of a chemical's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for strontium bromide
monohydrate.

Property Value

Chemical Formula SrBr₂·H₂O

Molecular Weight 265.44 g/mol [1]

Appearance White crystalline powder[2][3]

Hazards
Skin and eye irritation, potential respiratory

irritation[4][5]
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Personal Protective Equipment (PPE) and Handling
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear protective gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing is required.

Respiratory Protection: Use in a well-ventilated area. Avoid breathing dust.[4][5]

Step-by-Step Disposal Procedure
The primary method for disposing of strontium bromide monohydrate is through a licensed

hazardous or special waste collection point.[6] For small quantities that are determined to be

non-hazardous according to local regulations, landfill disposal may be an option.

Experimental Protocol: Waste Collection and
Preparation

Collection: Carefully sweep up solid strontium bromide monohydrate, avoiding the

creation of dust.[4]

Containerization: Place the collected waste into a clean, dry, and properly labeled container.

The container must be sealable.

Labeling: Clearly label the container as "Strontium Bromide Monohydrate Waste" and

include any other information required by your institution's waste management program.

Storage: Store the sealed container in a designated waste accumulation area, away from

incompatible materials.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

strontium bromide monohydrate.
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Caption: Disposal decision workflow for strontium bromide monohydrate.

Flinn Scientific Disposal Method #26a
Some sources refer to "Flinn Suggested Disposal Method #26a" as an option for strontium

bromide.[4] This method generally pertains to the disposal of chemical wastes that are not
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classified as hazardous by regulatory agencies. It typically involves packaging the waste in a

sealed container for landfill disposal.[7] However, it is crucial to always consult your local and

institutional regulations before utilizing this or any other disposal method to ensure full

compliance.[8] The disposal of chemical wastes is regulated by federal, state, and local

ordinances.[8]

By following these procedures, you can ensure the safe and compliant disposal of strontium
bromide monohydrate, contributing to a safer laboratory environment and protecting our

planet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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